
Nitrogen-15
Overview
Description
Nitrogen-15, also known as this compound, is a useful research compound. Its molecular formula is H3N and its molecular weight is 18.024 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Compressed Gas;Corrosive;Acute Toxic;Environmental Hazard, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Natural Product Discovery
Nitrogen-15 plays a crucial role in the field of microbial natural product discovery. It is utilized in the structural elucidation and biosynthetic characterization of bioactive compounds produced by bacteria and fungi. The applications include:
1.1 Structural Elucidation Using Nuclear Magnetic Resonance
Two-dimensional nuclear magnetic resonance (NMR) techniques, such as -NMR, have been employed to gain insights into complex natural product structures. The sensitivity limitations due to the low natural abundance of nitrogen can be overcome through the use of stable isotope feeding. Notable examples include:
- Taumycins A and B : The structures were elucidated using -NMR techniques, showcasing the utility of this isotope in structural biology.
- Coibamide A : Its structure was characterized through -NMR, demonstrating the potential for discovering novel compounds in marine bacteria .
1.2 Biosynthetic Pathway Characterization via Mass Spectrometry
Mass spectrometry combined with labeling allows researchers to trace biosynthetic pathways by analyzing isotopic shifts in molecular mass. For example:
- Tambromycin : Discovered using -labeled precursors, this compound's biosynthetic pathway was elucidated through mass spectrometry analysis.
- Columbamides : Similar methodologies linked these compounds to their respective biosynthetic gene clusters .
Agricultural Research
In agricultural research, this compound is used to assess fertilizer use efficiency and improve crop productivity. Its applications include:
2.1 Fertilizer Use Efficiency Studies
This compound allows scientists to track the uptake and utilization of nitrogen fertilizers by plants. This is particularly important for optimizing fertilization practices in various crops:
- Crop Studies in Panama : Research utilizing has shown how different crops utilize nitrogen fertilizers, leading to improved agricultural practices that enhance yield while minimizing environmental impact .
Biochemical Studies
This compound is also significant in biochemical research, particularly in studying protein interactions and enzyme activities.
3.1 Protein Interaction Studies
The use of uniformly labeled proteins enables researchers to investigate protein interactions through techniques like NMR spectroscopy:
- SARS-CoV-2 Nsp9 Protein : Studies involving -labeled Nsp9 have provided insights into its interactions with nanobodies, which are crucial for understanding viral mechanisms .
Data Tables
The following table summarizes key applications of this compound across different fields:
Application Area | Methodology | Key Findings/Examples |
---|---|---|
Natural Product Discovery | -NMR | Elucidation of structures like Taumycins A/B |
Mass Spectrometry | Characterization of tambromycin and columbamides | |
Agricultural Research | Fertilizer Uptake Studies | Improved crop productivity in Panama |
Biochemical Studies | Protein Interaction Analysis | Insights into SARS-CoV-2 protein interactions |
Properties
IUPAC Name |
azane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/H3N/h1H3/i1+1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGZKDVFQNNGYKY-OUBTZVSYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[15NH3] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
H3N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80929866 | |
Record name | (~15~N)Ammonia | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80929866 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
18.024 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
13767-16-3, 14390-96-6 | |
Record name | Ammonia-N | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013767163 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Nitrogen, isotope of mass 15 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014390966 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | (~15~N)Ammonia | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80929866 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 13767-16-3 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.